Cas no 106728-46-5 (L-Phenylalaninamide,D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(trifluoroacetyl)butyl]-)

• Product Name: L-Phenylalaninamide,D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(trifluoroacetyl)butyl]-
• CAS No: 106728-46-5
• MF: C₂₁H₂₉F₃N₆O₃
• MW: 470.488574743271
• CID: 1181005
• Update Time: 2024-08-05

L-Phenylalaninamide,D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(trifluoroacetyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(trifluoroacetyl)butyl]-
• L-Phenylalaninamide, D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(trifluoroacetyl)butyl]- (9CI)

• Inchi： 1S/C21H29F3N6O3/c22-21(23,24)17(31)15(9-5-11-29-20(26)27)30(19(33)14-8-4-10-28-14)16(18(25)32)12-13-6-2-1-3-7-13/h1-3,6-7,14-16,28H,4-5,8-12H2,(H2,25,32)(H4,26,27,29)/t14-,15?,16+/m1/s1
• InChI Key： ZBHURAZGIIHSLI-TUOGLVOQSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@H]1CCCN1)C(C(C(F)(F)F)=O)CCCNC(N)=N

Computed Properties

• Exact Mass: 470.22557

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• PSA: 137.71
• pka: 12.16±0.46(Predicted)